Cas no 1286725-02-7 (N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide
• CAS No: 1286725-02-7
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 5961072
• PubChem ID: 49733543
• Update Time: 2025-05-30

N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxamide
• AKOS024527744
• VU0528344-1
• F5939-2961
• N-(3,4-dimethoxybenzyl)-4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidine-1-carboxamide
• 1286725-02-7

• Inchi： 1S/C23H27N3O4S/c1-15-5-4-6-20-21(15)25-23(31-20)30-17-9-11-26(12-10-17)22(27)24-14-16-7-8-18(28-2)19(13-16)29-3/h4-8,13,17H,9-12,14H2,1-3H3,(H,24,27)
• InChI Key： GJFPEQYQHXFTKS-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(OC)C(OC)=C2)=O)CCC(OC2=NC3=C(C)C=CC=C3S2)CC1

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide

Introduction to N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide and Its Applications in Modern Medicinal Chemistry

N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide (CAS No: 1286725-02-7) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, making it a subject of intense research interest. The structural composition of this molecule, characterized by its piperidine core and benzothiazole moiety, suggests a potential for interaction with various biological targets, which has been a driving force behind its exploration in drug discovery.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to modulate the pharmacokinetic properties of drugs and enhance their binding affinity to biological targets. In the case of N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide, the presence of this ring system contributes to its potential as a lead compound for the development of new therapeutic agents. The benzothiazole moiety, on the other hand, is another key structural feature that has been extensively studied for its pharmacological properties. Benzothiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where the structural features of molecules are carefully tailored to optimize their biological activity. N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide exemplifies this approach, as its design incorporates elements known to enhance binding affinity and reduce off-target effects. The dimethoxyphenyl group further contributes to the molecule's complexity by providing additional binding interactions with biological targets. This has led to its investigation as a potential candidate for various therapeutic indications.

In the realm of drug discovery, computational methods play a crucial role in predicting the biological activity of novel compounds. The structural features of N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide have been analyzed using various computational tools to understand its potential interactions with biological targets. These studies have provided valuable insights into the molecule's binding mode and have helped guide further optimization efforts. The integration of computational chemistry with experimental techniques has been instrumental in accelerating the drug discovery process and improving the success rate of new drug development.

The benzothiazole scaffold is particularly interesting due to its versatility in modulating different biological pathways. Researchers have been exploring benzothiazole derivatives for their potential in treating neurological disorders, cardiovascular diseases, and cancer. The unique combination of structural elements in N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide positions it as a promising candidate for further investigation in these areas. Its ability to interact with multiple targets suggests that it may have broad therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidine-1-carboxamide, making it more accessible for further research. The development of novel synthetic routes has not only facilitated the production of this compound but also provided insights into its structural framework.

Evaluation of the pharmacological properties of N-(3,4-dimethoxyphenyl)methyl-4-(4-methyl-1,3-benzothiazol-2-yloxy)piperidinecarboxamide has been conducted through both in vitro and in vivo studies. These investigations aim to assess its efficacy and safety profiles for potential therapeutic use. In vitro studies have focused on understanding its interactions with specific enzymes and receptors relevant to various diseases. In vivo studies have provided additional insights into its pharmacokinetic behavior and toxicity profile.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding the mechanisms of action of bioactive molecules. N-(3,4-dimethoxyphenyl)methyl-4(44methyl13benzothiaziol22yloxy)piperidinecarboxamide has been studied using these approaches to identify potential biomarkers associated with its therapeutic effects. This information has been crucial in designing more targeted and effective treatment strategies.

The future direction of research on N-(3,4-dimethoxyphenyl)methyl-44(44methyl13benzothiaziol22yloxy)piperidinecarboxamideb lies in exploring its potential as a lead compound for drug development. Further optimization efforts are expected to enhance its potency and selectivity while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.

In conclusion，N((34dimethoxyphenylethyl))methyl(44(methyl13benzothiaziol22yloxy)piperidinecarboxamide)(CAS No: 1286725–02–7) is a promising compound with significant potential in medicinal chemistry。Its unique structural features，combined with recent advancements in computational methods，make it an attractive candidate for further research。As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in developing novel therapeutic agents。